4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride

• IUPAC Name: 4-[[(2-methylpyrimidin-4-yl)methylamino]methyl]benzoic acid;dihydrochloride
• InChI: InChI=1S/C14H15N3O2.2ClH/c1-10-16-7-6-13(17-10)9-15-8-11-2-4-12(5-3-11)14(18)19;;/h2-7,15H,8-9H2,1H3,(H,18,19);2*1H
• InChI Key: RMOIEDBCOHWQDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)CNCC2=CC=C(C=C2)C(=O)O.Cl.Cl
• Molecular Formula: C14H17Cl2N3O2
• Molecular Weight: 330.2 g/mol

Description

4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride, also known as 4-MMPB, is a chemical compound commonly used in laboratory experiments and scientific research. It is a colorless crystalline solid with a melting point of 193°C and a molecular weight of 431.32 g/mol. It is a derivative of pyrimidine and has a variety of applications in the field of chemistry.

Mechanism of Action

The mechanism of action of 4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride is not completely understood. However, it is believed to act as a proton donor in the presence of a strong base, such as sodium hydroxide. This results in the formation of a dianion, which can then react with other molecules to form various products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride are not well understood. However, some studies have suggested that it may act as an inhibitor of the enzyme phosphodiesterase. This could potentially lead to an increase in the levels of cyclic adenosine monophosphate (cAMP), which is involved in a variety of cellular processes.

Advantages and Limitations for Lab Experiments

4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. However, it is not suitable for use in experiments involving the synthesis of biologically active compounds, as it has not been tested for toxicity.

Future Directions

The potential applications of 4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride are still being explored. Possible future directions include further research into its biochemical and physiological effects, as well as its potential uses in the synthesis of biologically active compounds. In addition, further research into its mechanism of action may lead to the development of new and improved synthetic methods. Finally, further research into its potential toxicity could lead to the development of safer and more effective laboratory experiments.

Synthesis Methods

4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride can be synthesized through a two-step process. The first step involves the reaction of 2-methylpyrimidine with methylbenzoic acid, resulting in the formation of 4-methylbenzoylpyrimidine. This is followed by the reaction of the resulting product with hydrochloric acid, leading to the formation of 4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride.

Scientific Research Applications

4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in the synthesis of polymers and organic materials. In addition, 4-({[(2-methylpyrimidin-4-yl)methyl]amino}methyl)benzoic acid dihydrochloride is used in the synthesis of various heterocyclic compounds, such as pyridines, quinolines, and thiophenes.